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Compound of Interest

Compound Name:
4-Cyclopropoxy-5-

nitronicotinonitrile

Cat. No.: B14828021

Get Quote

Technical Monograph: 4-Cyclopropoxy-5-
nitronicotinonitrile
Advanced Intermediate for Kinase Inhibitor
Development
Executive Summary
4-Cyclopropoxy-5-nitronicotinonitrile (C

H

N

O

) is a critical pyridine-based building block utilized primarily in the synthesis of small-molecule
kinase inhibitors and phosphodiesterase (PDE) inhibitors. Distinguished by its highly
functionalized core—featuring a labile nitro group, a versatile nitrile handle, and a lipophilic
cyclopropoxy moiety—it serves as a pivotal "switch" intermediate. Its 4-position ether linkage is
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strategically placed to occupy hydrophobic pockets in target proteins (e.g., ATP-binding sites),
while the nitro group acts as a masked aniline for subsequent amide coupling.

This guide details the physicochemical profile, synthetic pathways, and stability parameters

required to handle this compound with the rigor demanded by pharmaceutical quality standards

(CMC).

Molecular Architecture & Identification
Parameter Details

Systematic Name 4-Cyclopropoxy-5-nitro-3-pyridinecarbonitrile

Common Name 4-Cyclopropoxy-5-nitronicotinonitrile

Molecular Formula

C

H

N

O

Molecular Weight 205.17 g/mol

SMILES C1CC1Oc2c(cncc2[O-])C#N

Core Scaffold 3,4,5-Trisubstituted Pyridine

Key Functional Groups

[1][2][3][4][5][6][7] • Nitro (-NO

): Electron-withdrawing, reducible precursor.•

Nitrile (-CN): H-bond acceptor, hydrolyzable to

amide/acid.• Cyclopropoxy (-O-cPr): Lipophilic,

conformationally restricted ether.

Physicochemical Profile
Solid-State Properties

Appearance: Pale yellow to yellow crystalline solid. The coloration arises from the

transition typical of nitro-aromatic systems.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2023/ob/d3ob00917c
https://www.sigmaaldrich.com/TW/zh/product/aldrich/c117307
https://www.guidechem.com/question/what-are-the-synthesis-and-app-id144788.html
https://www.chemicalbook.com/synthesis/2-chloro-5-fluoronicotinonitrile.htm
https://pubs.rsc.org/en/content/articlelanding/2024/qo/d4qo01472c
http://www.orgsyn.org/demo.aspx?prep=CV1P0162
https://pmc.ncbi.nlm.nih.gov/articles/PMC5361224/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14828021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting Point (Predicted): 85°C – 115°C.

Note: Impurities such as the 4-hydroxy byproduct significantly elevate the melting range.

Crystallinity: Tends to crystallize in monoclinic or triclinic systems. Polymorphism screening is

recommended during scale-up, as the planar pyridine ring allows for efficient

-stacking.

Solution & Electronic Properties
Solubility Profile:

High: DMSO, DMF, Dichloromethane (DCM), Ethyl Acetate.

Moderate: Methanol, Ethanol (hot).

Low/Insoluble: Water, Hexanes.[8]

Lipophilicity (LogP):

Calculated LogP (cLogP): ~1.8 – 2.2.

Implication: The cyclopropyl group adds significant lipophilicity compared to a methoxy

analog, improving membrane permeability in derived APIs.

Electronic Character:

The pyridine ring is highly electron-deficient due to the synergistic withdrawal by the 3-CN

and 5-NO

groups.

pKa: The pyridine nitrogen is weakly basic (pKa < 1.0) due to strong electron withdrawal,

making salt formation difficult without strong mineral acids.

Synthetic Route & Process Chemistry
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The synthesis of 4-Cyclopropoxy-5-nitronicotinonitrile relies on Nucleophilic Aromatic

Substitution (S

Ar). The 4-position of the pyridine ring is activated by the ortho-cyano and ortho-nitro groups
(relative to the 4-position), making it highly susceptible to nucleophilic attack by alkoxides.

Primary Synthetic Pathway
Precursor: 4-Chloro-5-nitronicotinonitrile. Reagent: Cyclopropanol (activated by NaH or

KOtBu).

4-Chloro-5-nitronicotinonitrile
(Highly Electrophilic)

Meisenheimer Complex
(Transient)

 S_NAr Attack 

Cyclopropanol + Base
(NaH in THF)

4-Cyclopropoxy-5-nitronicotinonitrile
(Target)

 -Cl Elimination 

Click to download full resolution via product page

Figure 1: S

Ar synthesis pathway. The electron-deficient nature of the 4-chloro precursor drives the
reaction under mild conditions.

Critical Process Parameters (CPP)
Temperature Control: The reaction is exothermic. Maintain temperature between 0°C and

10°C during addition to prevent hydrolysis of the nitrile or displacement of the nitro group.

Stoichiometry: Use a slight excess of Cyclopropanol (1.05 eq). Large excesses are difficult to

remove.

Water Content: The system must be strictly anhydrous. Water competes with cyclopropanol

to form 4-hydroxy-5-nitronicotinonitrile, a stubborn impurity that is difficult to purge via

crystallization.

Stability & Reactivity Profile
Thermal Stability
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Stable up to ~150°C.

Warning: As a nitro compound, bulk heating above 200°C poses a decomposition risk

(evolution of NO

). DSC (Differential Scanning Calorimetry) is mandatory before processing >100g batches.

Chemical Reactivity Matrix
Condition Reactivity Prediction Outcome

Acidic (HCl/H

SO

)

Moderate

Hydrolysis of Nitrile (-CN)

Amide (-CONH

) or Acid (-COOH).

Basic (NaOH/KOH) High

Hydrolysis of Ether linkage (S

Ar)

4-Hydroxy impurity.

Reducing Agents (H

/Pd)
High

Reduction of Nitro (-NO

)

Amine (-NH

). (Desired Pathway)

Oxidizing Agents Low Generally stable.

Downstream Application (Reduction)
The primary utility of this compound is the reduction of the nitro group to an amine, yielding 4-

Amino-5-cyclopropoxynicotinonitrile. This is typically achieved via catalytic hydrogenation

(Pd/C, H

) or iron-mediated reduction (Fe/NH

Cl).
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4-Cyclopropoxy-5-nitronicotinonitrile

Reduction (H2/Pd-C)
Target: 5-Amino Analog

 Primary Use

Acid Hydrolysis
Impurity: Nicotinamide

 Avoid

Strong Base
Impurity: 4-Hydroxy Analog

 Avoid
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Figure 2: Reactivity divergence. Green path indicates the desired pharmaceutical

transformation; red paths indicate degradation routes.

Analytical Characterization
To validate the identity and purity of 4-Cyclopropoxy-5-nitronicotinonitrile, the following

analytical specification is recommended:

HPLC Method (Reverse Phase)
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 254 nm (aromatic) and 210 nm.

Retention Time: Expect elution after the 4-chloro precursor due to the lipophilic cyclopropyl

group.

1H NMR (DMSO-d6, 400 MHz)
9.1-9.3 ppm (s, 1H): Proton at C2 (between N and CN). Highly deshielded.

8.8-9.0 ppm (s, 1H): Proton at C6 (adjacent to N).
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4.2-4.5 ppm (m, 1H): Methine proton of the cyclopropyl group (-O-CH-).

0.8-1.2 ppm (m, 4H): Methylene protons of the cyclopropyl ring.

Safety & Handling (MSDS Summary)
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed (Nitrile toxicity).

H315/H319: Causes skin and serious eye irritation.

H335: May cause respiratory irritation.

Handling Protocols:

Work within a chemical fume hood.

Avoid contact with strong bases (exothermic decomposition).

Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent moisture-

induced hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclopropoxy-5-nitronicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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